Cas no 2680755-59-1 (benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate)
benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate
- 2680755-59-1
- EN300-28293066
- benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate
-
- Inchi: 1S/C18H21NO4/c1-22-17-9-7-15(8-10-17)16(12-20)11-19-18(21)23-13-14-5-3-2-4-6-14/h2-10,16,20H,11-13H2,1H3,(H,19,21)
- InChI Key: CCOSQBFTPIQHNV-UHFFFAOYSA-N
- SMILES: OCC(C1C=CC(=CC=1)OC)CNC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 315.14705815g/mol
- Monoisotopic Mass: 315.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 67.8Ų
benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28293066-1g |
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate |
2680755-59-1 | 1g |
$1214.0 | 2023-09-08 | ||
| Enamine | EN300-28293066-5g |
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate |
2680755-59-1 | 5g |
$3520.0 | 2023-09-08 | ||
| Enamine | EN300-28293066-10g |
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate |
2680755-59-1 | 10g |
$5221.0 | 2023-09-08 | ||
| Enamine | EN300-28293066-0.05g |
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate |
2680755-59-1 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28293066-0.1g |
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate |
2680755-59-1 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28293066-0.25g |
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate |
2680755-59-1 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28293066-0.5g |
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate |
2680755-59-1 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28293066-1.0g |
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate |
2680755-59-1 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28293066-2.5g |
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate |
2680755-59-1 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28293066-5.0g |
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate |
2680755-59-1 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 |
benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate
Introduction to Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate (CAS No. 2680755-59-1)
Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate, a compound with the chemical identifier CAS No. 2680755-59-1, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and therapeutic interventions. The unique structural features of this molecule, particularly the presence of a benzyl group and a N-3-hydroxy-2-(4-methoxyphenyl)propyl moiety, contribute to its distinctive chemical properties and biological activities.
The synthesis and characterization of Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate have been subjects of extensive research, reflecting its importance in medicinal chemistry. The benzyl group, known for its stability and ease of functionalization, plays a crucial role in the molecule's overall reactivity and interaction with biological targets. Meanwhile, the hydroxy and methoxy substituents on the propyl chain enhance the compound's solubility and metabolic stability, making it a promising candidate for further development.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, its structural motif has been explored for its interactions with enzymes and receptors involved in metabolic disorders. The 4-methoxyphenyl group, in particular, has been shown to modulate the activity of certain enzymes, suggesting that Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate could be a valuable tool in the development of drugs targeting these pathways.
In addition to its pharmacological potential, Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate has also been investigated for its role in chemical biology. Researchers have utilized this compound as a probe to study enzyme mechanisms and to develop novel synthetic strategies. The ability to modify specific parts of the molecule allows for the creation of derivatives with tailored properties, enabling researchers to fine-tune biological activity and selectivity.
The synthesis of Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the carbamate bond, which is critical for the compound's biological activity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the benzyl group efficiently. These methods not only ensure high yields but also minimize unwanted byproducts, making the process both sustainable and scalable.
The pharmacokinetic properties of Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate have been thoroughly examined to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies indicate that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its suitability for systemic administration. Furthermore, preliminary toxicological assessments have shown that it is well-tolerated at therapeutic doses, although further studies are needed to fully characterize its safety profile.
The impact of Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly interested in developing novel compounds that can address unmet medical needs. The unique properties of this molecule make it an attractive candidate for further investigation into clinical trials and commercialization.
In conclusion, Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate (CAS No. 2680755-59-1) is a compound with significant potential in pharmaceutical chemistry and biochemistry. Its structural features and biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of its properties continues to grow, so too does its potential to contribute to advancements in medicine and drug development.
2680755-59-1 (benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)